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Compound of Interest

Compound Name: 1,2-Dibromo-3,3-dimethylbutane

Cat. No.: B1595081

Technical Guide: Physical Properties of 1,2-
Dibromo-3,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,2-
Dibromo-3,3-dimethylbutane, a halogenated hydrocarbon utilized as a versatile building block
in organic synthesis. The information contained herein is intended to support research and
development activities in the pharmaceutical, agrochemical, and specialty chemical sectors.

Core Physical Properties

1,2-Dibromo-3,3-dimethylbutane (CAS No. 640-21-1) is a colorless liquid. Its molecular
structure lends itself to a variety of chemical transformations, making it a valuable intermediate
in the synthesis of more complex organic molecules.

Quantitative Data Summary

The following table summarizes the key physical properties of 1,2-Dibromo-3,3-
dimethylbutane.
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Physical Property Value Conditions
Boiling Point 73 °C at 3 mm Hg[1][2][3]
85°C at 12 Torr

225.566 °C at 760 mmHg (Calculated)[4]

Density 1.61 g/mL at 25 °C[1][2][3]
1.620 g/cm3 at 27 °C

1.58 g/cm3 (Calculated)[4]

Molecular Weight 243.97 g/mol

Molecular Formula CeH12Br2

Experimental Protocols

The accurate determination of physical properties is crucial for the successful implementation
of a compound in synthetic workflows. The following sections detail generalized experimental
methodologies for determining the boiling point and density of bromoalkanes like 1,2-Dibromo-
3,3-dimethylbutane.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, especially for small sample quantities, the following
methods are commonly employed.

Micro-Boiling Point Determination using a Thiele Tube:
This method is suitable for small sample volumes.

o Sample Preparation: A few milliliters of 1,2-Dibromo-3,3-dimethylbutane are placed in a
small test tube. A capillary tube, sealed at one end, is inverted and placed within the test
tube.
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Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then immersed in a Thiele tube containing a
high-boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated, which ensures uniform heating of
the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady stream of bubbles is observed.

Measurement: The heat source is then removed. The temperature at which the bubbling
stops and the liquid begins to be drawn into the capillary tube is recorded as the boiling
point.

Boiling Point Determination by Distillation:
For larger sample volumes, distillation provides a highly accurate measure of the boiling point.

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. The thermometer
bulb should be positioned just below the side arm leading to the condenser to accurately
measure the temperature of the vapor.

Procedure: The sample of 1,2-Dibromo-3,3-dimethylbutane, along with a few boiling chips,
is placed in the round-bottom flask and heated.

Measurement: As the liquid boils, the vapor rises, and the temperature on the thermometer
will increase and then stabilize. The constant temperature observed during the collection of
the main fraction of the distillate is recorded as the boiling point.

Density Determination

Density is an intrinsic property defined as the mass of a substance per unit volume.

Direct Measurement:

This method is straightforward for liquid samples.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1595081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Volume Measurement: A precise volume of 1,2-Dibromo-3,3-dimethylbutane is measured
using a calibrated volumetric pipette or a graduated cylinder.

» Mass Measurement: The mass of an empty, dry container (e.g., a beaker or vial) is
determined using an analytical balance. The measured volume of the liquid is then
transferred to the container, and the total mass is measured.

¢ Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the total mass. The density is then calculated by dividing the mass of the
liquid by its volume.

Synthesis Workflow

1,2-Dibromo-3,3-dimethylbutane can be synthesized from 3,3-Dimethyl-1-butene. The
following diagram illustrates the logical relationship in this synthesis.

3,3-Dimethyl-1-butene Bromine (Br2)

Addition Reaction

1,2-Dibromo-3,3-dimethylbutane

Click to download full resolution via product page

Caption: Synthesis of 1,2-Dibromo-3,3-dimethylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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